Cas no 959957-92-7 (1-Methylazetidin-3-amine)

• Product Name: 1-Methylazetidin-3-amine
• CAS No: 959957-92-7
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• MDL: MFCD11849029
• CID: 1012025
• PubChem ID: 18712662
• Update Time: 2025-09-19

1-Methylazetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methylazetidin-3-amine
• 1-methyl-3-azetidinamine
• 1-Methyl-azetidin-3-ylamine
• 3-Amino-1-methylazetidine
• BIWZYRJXBPPLLA-UHFFFAOYSA-N
• 6718AC
• PB23920
• ST1010026
• AB1011754
• AB0094186
• A845526
• 1-Methyl-3-azetidinamine (ACI)
• 1-Methylazetidin-3-ylamine
• 1-Methylazetidine-3-amine
• 3-Amino-N-methylazetidine
• J-504989
• MFCD11849029
• 959957-92-7
• AKOS013072529
• SY022771
• CS-0045520
• 3-amino-1-N-methyl-azetidine dihydrochloroide
• GS-4539
• DTXSID40595788
• J-523672
• EN300-225236

• MDL： MFCD11849029
• Inchi： 1S/C4H10N2/c1-6-2-4(5)3-6/h4H,2-3,5H2,1H3
• InChI Key： BIWZYRJXBPPLLA-UHFFFAOYSA-N
• SMILES： NC1CN(C)C1

Computed Properties

• Exact Mass: 86.08440
• Monoisotopic Mass: 86.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 47.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: -0.8

Experimental Properties

• PSA: 29.26000
• LogP: -0.10270